Identification of polyhydric alcohols on thin-layer chromatograms with 2-thiobarbituric acid

ANALYSTANALYST Pub Date: DOI: 10.1039/AN9699400811

Abstract

A procedure is outlined for identification of polyhydric alcohols by thin-layer chromatography. Those with similar RF values are identified by their specific colour reactions with 2-thiobarbituric acid.

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